Cas no 742640-87-5 (Benzamide,N-thiazolo[5,4-b]pyridin-2-yl-)

• Product Name: Benzamide,N-thiazolo[5,4-b]pyridin-2-yl-
• CAS No: 742640-87-5
• MF: C₁₃H₉N₃OS
• MW: 255.295060873032
• CID: 560414
• PubChem ID: 45086952
• Update Time: 2025-06-13

Benzamide,N-thiazolo[5,4-b]pyridin-2-yl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-thiazolo[5,4-b]pyridin-2-yl-
• Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- (9CI)
• N-([1,3]thiazolo[5,4-b]pyridin-2-yl)benzamide
• CHEMBL574351
• E83366
• DTXSID00665991
• 742640-87-5
• N-(thiazolo[5,4-b]pyridin-2-yl)benzamide

• Inchi： 1S/C13H9N3OS/c17-11(9-5-2-1-3-6-9)16-13-15-10-7-4-8-14-12(10)18-13/h1-8H,(H,15,16,17)
• InChI Key： YBHRSXBMLOWBLL-UHFFFAOYSA-N
• SMILES： S1C(=NC2=CC=CN=C12)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 255.047
• Monoisotopic Mass: 255.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 2.8

Additional information on Benzamide,N-thiazolo[5,4-b]pyridin-2-yl-

Recent Advances in the Study of Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- (CAS: 742640-87-5)

Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- (CAS: 742640-87-5) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique thiazolo[5,4-b]pyridine scaffold, has been the subject of numerous studies aimed at exploring its pharmacological properties and therapeutic potential. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. Researchers have synthesized and evaluated a series of derivatives based on this scaffold, demonstrating potent inhibitory activity against specific kinases such as JAK2 and FLT3. These findings suggest that this compound could serve as a valuable starting point for the design of targeted therapies for hematological malignancies and other kinase-driven diseases.

In addition to its kinase inhibitory properties, Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- has also been investigated for its potential as an antimicrobial agent. A recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- derivatives can modulate the activity of key enzymes involved in the pathogenesis of Alzheimer's disease, such as β-secretase (BACE1). These findings, though still in the early stages, open up new avenues for the development of disease-modifying therapies for neurodegenerative disorders.

The synthesis of Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- and its derivatives has also seen significant advancements. Recent publications have described optimized synthetic routes that improve yield and purity while reducing the use of hazardous reagents. For instance, a green chemistry approach utilizing microwave-assisted synthesis has been reported to significantly shorten reaction times and enhance the scalability of the process. These developments are critical for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nonetheless, the compound's versatile pharmacological profile and the ongoing research efforts underscore its potential as a valuable tool in drug discovery.

In conclusion, Benzamide, N-thiazolo[5,4-b]pyridin-2-yl- (CAS: 742640-87-5) represents a promising scaffold with diverse therapeutic applications. Continued research into its biological activities, mechanism of action, and synthetic optimization will be essential for unlocking its full potential in the treatment of various diseases. The findings summarized in this briefing highlight the compound's significance in the field of medicinal chemistry and its potential to contribute to the development of next-generation therapeutics.